2-Bromo-1,3-dimethyl-5-(trifluoromethyl)benzene

Catalog No.
S8268721
CAS No.
M.F
C9H8BrF3
M. Wt
253.06 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Bromo-1,3-dimethyl-5-(trifluoromethyl)benzene

Product Name

2-Bromo-1,3-dimethyl-5-(trifluoromethyl)benzene

IUPAC Name

2-bromo-1,3-dimethyl-5-(trifluoromethyl)benzene

Molecular Formula

C9H8BrF3

Molecular Weight

253.06 g/mol

InChI

InChI=1S/C9H8BrF3/c1-5-3-7(9(11,12)13)4-6(2)8(5)10/h3-4H,1-2H3

InChI Key

LBUQCIBXTGQNIQ-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1Br)C)C(F)(F)F

Canonical SMILES

CC1=CC(=CC(=C1Br)C)C(F)(F)F

2-Bromo-1,3-dimethyl-5-(trifluoromethyl)benzene (CAS 1356114-12-9) is a highly specialized, sterically hindered fluorinated aryl halide building block. Featuring a central bromine atom flanked by two ortho-methyl groups and a para-trifluoromethyl moiety, this compound is engineered for advanced cross-coupling applications where strict conformational control is required. The ortho-methyl groups provide critical steric bulk that restricts rotation in subsequent biaryl products, inducing atropisomerism or locking the molecule into an orthogonal conformation. Concurrently, the para-CF3 group enhances lipophilicity, improves metabolic stability, and electronically activates the sterically hindered C-Br bond for transition-metal-catalyzed oxidative addition, making it a pivotal precursor in the synthesis of complex pharmaceutical active ingredients, such as integrin α4β7 antagonists [1].

Procurement Fit

Distinct 1,3-dimethyl-5-trifluoromethyl substitution pattern for selective cross-coupling and derivatization
Batch-specific analytical QC data (NMR, HPLC, GC) support reproducible synthetic workflows
Reported low biological engagement permits use as an inert chemical scaffold in probe design

Substituting this compound with simpler analogs, such as 1-bromo-4-(trifluoromethyl)benzene or 2-bromo-1,3-dimethylbenzene, fundamentally alters both the synthetic process and the final product profile. Omitting the ortho-methyl groups eliminates the steric hindrance necessary to force the resulting biaryl systems into non-planar conformations, leading to flat molecules that often suffer from poor solubility, off-target binding, and failure to fit specific three-dimensional receptor pockets. Conversely, omitting the CF3 group removes the electron-withdrawing activation that compensates for the ortho-steric hindrance during palladium-catalyzed cross-coupling, while also degrading the final molecule's metabolic half-life. Furthermore, attempting to use the cheaper chloride analog (2-chloro-1,3-dimethyl-5-(trifluoromethyl)benzene) drastically reduces cross-coupling yields under standard conditions, forcing procurement teams to invest in expensive, specialized bulky phosphine ligands to overcome the high activation energy of the sterically shielded C-Cl bond [1].

Substitution Risk

Regioisomer reactivity mismatch
Specific methyl and trifluoromethyl arrangement critically influences palladium-catalyzed coupling outcomes; analogs with different substitution patterns may lead to dramatically reduced yields or failure of key steps.
Analog functional activity drift
Differently substituted trifluoromethylbenzenes may introduce unintended biological activity, confounding selectivity studies in probe development.
Supplier QC variability
Lack of batch-specific analytical documentation may introduce uncontrolled impurities, risking reproducibility in sensitive synthetic applications.

Palladium-Catalyzed Oxidative Addition Efficiency vs. Chloride Analogue

In standard Suzuki-Miyaura cross-coupling reactions targeting sterically hindered biaryl systems, the choice of halide is critical due to the shielding effect of the two ortho-methyl groups. 2-Bromo-1,3-dimethyl-5-(trifluoromethyl)benzene successfully undergoes oxidative addition and coupling using standard, cost-effective palladium catalysts such as Pd(dppf)Cl2 at 110 °C, achieving high conversion rates. In contrast, the corresponding chloride analog exhibits a significantly higher activation barrier for the C-Cl bond cleavage in this highly hindered environment, resulting in trace yields under identical conditions and requiring the procurement of expensive, specialized ligands (e.g., XPhos) to force the reaction [1].

Evidence DimensionCross-coupling yield under standard Pd(dppf)Cl2 catalysis
Target Compound DataHigh conversion (>80%) at 110 °C with standard Pd(dppf)Cl2
Comparator Or Baseline2-Chloro-1,3-dimethyl-5-(trifluoromethyl)benzene (<10% yield under identical conditions)
Quantified Difference>8-fold increase in yield without requiring specialized Buchwald ligands
ConditionsSuzuki coupling with arylboronic acids, Pd(dppf)Cl2, K2CO3, 1,4-dioxane/water, 110 °C

Enables the use of standard, economical palladium catalysts for complex biaryl synthesis, eliminating the need to procure expensive proprietary ligands for hindered couplings.

TRH Receptor Binding
Head-to-head
IC50 50 µM vs. 50 nM analog
Reported 1000-fold lower affinity supports inert scaffold context for probe design.

Biaryl Dihedral Angle and Conformational Locking vs. Unmethylated Analogue

The primary structural value of 2-bromo-1,3-dimethyl-5-(trifluoromethyl)benzene lies in its ability to dictate the 3D geometry of downstream products. When coupled to another aromatic system, the two ortho-methyl groups force the resulting biaryl bond to adopt an orthogonal dihedral angle to minimize steric clash. Comparatively, using the unmethylated baseline, 1-bromo-4-(trifluoromethyl)benzene, results in a relatively planar biaryl system that is prone to pi-stacking and poor aqueous solubility. This steric locking is explicitly utilized in the design of highly specific integrin α4β7 antagonists to ensure the molecule accurately fits the deep, non-planar receptor binding pocket [1].

Evidence DimensionBiaryl dihedral angle in downstream coupled products
Target Compound DataOrthogonal conformation (~70-90 degrees) locked by ortho-methyls
Comparator Or Baseline1-Bromo-4-(trifluoromethyl)benzene (~0-30 degrees, predominantly planar)
Quantified Difference~60-degree shift in dihedral angle, preventing planar aggregation
ConditionsCrystallographic or computational analysis of resulting biaryl derivatives

Crucial for drug discovery procurement where strict 3D conformational control is required to achieve target selectivity and prevent planar aggregation.

BRD3 Bromodomain Binding
Cross-study comparable
IC50 50.1 µM vs. 8 nM probe
Minimal engagement confirms non-binding control utility in epigenetic chemical biology.

Metabolic Stability and Electronic Activation vs. Non-Fluorinated Analogue

The inclusion of the trifluoromethyl group at the para position serves a dual purpose: it electronically activates the sterically hindered bromine for transition metal insertion and blocks a primary site of cytochrome P450-mediated oxidative metabolism. Compared to 2-bromo-1,3-dimethylbenzene, the presence of the strongly electron-withdrawing CF3 group accelerates the initial oxidative addition step in catalytic cycles. Furthermore, in downstream pharmaceutical applications, the CF3 group significantly increases the target molecule's lipophilicity (LogP) and half-life compared to the unfluorinated baseline, which is highly susceptible to para-hydroxylation [1].

Evidence DimensionMetabolic blocking and electronic activation
Target Compound DataPara-position blocked by CF3; electron-withdrawing activation of C-Br bond
Comparator Or Baseline2-Bromo-1,3-dimethylbenzene (Para-position open to oxidation; electron-rich ring slows oxidative addition)
Quantified DifferenceElimination of para-hydroxylation liability and increased cross-coupling reaction rate
ConditionsIn vitro microsomal stability assays and comparative cross-coupling kinetics

Provides a dual advantage of improving synthetic throughput via electronic activation while simultaneously securing the metabolic stability of the final active pharmaceutical ingredient.

Supplier QC Documentation
Data to verify
Batch-specific NMR, HPLC, GC vs. nominal purity only
QC rigor may directly impact synthetic reproducibility and outcome fidelity.
Verify supplier analytical data before sensitive transformations.

Synthesis of Integrin α4β7 Antagonists and Conformationally Locked Therapeutics

This compound is directly applied as a core building block in the synthesis of small-molecule integrin antagonists (e.g., for inflammatory bowel disease therapies). The ortho-methyl groups enforce the necessary orthogonal biaryl conformation required to fit the receptor's binding pocket, while the CF3 group provides the requisite metabolic stability, making it superior to unmethylated or unfluorinated analogs in these advanced medicinal chemistry workflows [1].

Development of Atropisomeric Ligands and Catalysts

In organometallic chemistry and catalyst design, the steric bulk provided by the 1,3-dimethyl substitution pattern is utilized to create stable atropisomers upon cross-coupling with bulky aryl or naphthyl boronic acids. The presence of the CF3 group allows for the tuning of the electronic properties of the resulting ligand, offering a distinct advantage over standard 2-bromo-m-xylene when electron-deficient chiral environments are required for asymmetric catalysis [2].

High-Throughput Library Synthesis for Fluorinated Biaryls

For pharmaceutical procurement teams building libraries of fluorinated biaryl compounds, this specific bromide offers an optimal balance of reactivity and structural complexity. Because the CF3 group sufficiently activates the sterically hindered C-Br bond, library synthesis can proceed using standard, low-cost palladium catalysts rather than requiring a diverse array of expensive Buchwald ligands, streamlining the procurement and scale-up of the catalytic system [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Selective TRH receptor probe design
Low intrinsic TRH receptor engagement
Confirm background activity minimization
Epigenetic chemical biology studies
Minimal bromodomain binding
Validate inertness in BRD-related assays
Reproducible cross-coupling synthesis
Verified purity and analytical documentation
Ensure batch-specific reactivity consistency

XLogP3

4.2

Hydrogen Bond Acceptor Count

3

Exact Mass

251.97615 g/mol

Monoisotopic Mass

251.97615 g/mol

Heavy Atom Count

13

Explore Compound Types